1-(Methoxymethyl)indole-2,3-dione

• CAS No.: 50899-39-3
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18g/mol
• IUPAC Name: 1-(methoxymethyl)indole-2,3-dione
• InChI: InChI=1S/C10H9NO3/c1-14-6-11-8-5-3-2-4-7(8)9(12)10(11)13/h2-5H,6H2,1H3
• InChI Key: NZDPZDNMNCFBPB-UHFFFAOYSA-N
• SMILES: COCN1C2=CC=CC=C2C(=O)C1=O

Description

1-(Methoxymethyl)indole-2,3-dione is a derivative of isatin (indole-2,3-dione), a heterocyclic compound with a fused benzene and pyrrole ring. The methoxymethyl (-CH2-O-CH3) group at the 1-position distinguishes it from other isatin analogues. The methoxymethyl group, being electron-donating, may influence the compound’s solubility, reactivity, and biological activity compared to unsubstituted isatin or analogues with electron-withdrawing substituents.

Comparison with Similar Compounds

Key Observations :

• Methoxymethyl and methyl groups introduce electron-donating effects, enhancing nucleophilicity at the 1-position, whereas chlorobenzyl and similar groups provide steric bulk and electron-withdrawing properties .
• Silicon-containing derivatives (e.g., diorganosilicon complexes) require specialized ligands and coordination chemistry for synthesis .

Physicochemical Properties

Substituents impact solubility, stability, and spectroscopic profiles:

• Hydrolysis Kinetics : Electron-releasing groups (e.g., -CH3, -CH2-O-CH3) accelerate alkaline hydrolysis compared to electron-withdrawing groups (-Cl, -SO2Ar). For example, N-methyl isatin hydrolyzes faster than unsubstituted isatin due to increased electron density at the carbonyl groups .
• Spectroscopic Features :
  • IR spectra of isatin derivatives show ν(C=O) stretching bands at ~1700–1785 cm⁻¹. Methoxymethyl substitution may slightly lower these frequencies due to electron donation .
  • NMR shifts (e.g., δ 2.35–2.64 ppm for methyl groups in 1-methyl derivatives) vary with substituent electronic effects .

Key Findings :

• Methoxymethyl’s electron-donating nature may enhance antioxidant activity, as seen in other isatin derivatives with similar groups .
• Bulky substituents (e.g., diphenylmethyl) improve metabolic stability but may reduce solubility .

Data Tables Summarizing Key Comparisons

Table 1: Substituent Effects on Reactivity and Bioactivity

Substituent Type	Hydrolysis Rate	Antioxidant Activity	Antimicrobial Activity
Electron-donating (e.g., -OCH3, -CH3)	High	High	Moderate
Electron-withdrawing (e.g., -Cl, -NO2)	Low	Low	High
Bulky groups (e.g., -C6H5)	Moderate	Low	Variable